Cas no 65538-00-3 (((pentafluoroethyl)thio)-benzene)

• Product Name: ((pentafluoroethyl)thio)-benzene
• CAS No: 65538-00-3
• MF: C₈H₅F₅S
• MW: 228.18231844902
• CID: 962040
• PubChem ID: 12599778
• Update Time: 2025-04-19

((pentafluoroethyl)thio)-benzene Chemical and Physical Properties

Names and Identifiers

• ((pentafluoroethyl)thio)-benzene
• 1,1,2,2,2-pentafluoroethylsulfanylbenzene
• Perfluoroethyl phenyl sulfide
• phenyl pentafluoroethyl sulfide
• Phenyl-perfluoraethylsulfid
• 65538-00-3
• DTXSID20503947
• SCHEMBL776739
• (pentafluoroethylthio)benzene
• [(Pentafluoroethyl)sulfanyl]benzene

• Inchi： 1S/C8H5F5S/c9-7(10,11)8(12,13)14-6-4-2-1-3-5-6/h1-5H
• InChI Key： MVWOBQJDBOYETE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 228.00300
• Monoisotopic Mass: 228.00321214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.93380